Cas no 70351-86-9 (2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene)

• Product Name: 2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene
• CAS No: 70351-86-9
• Molecular Formula: C₅₄H₈₄O₆
• Molecular Weight: 829.2412
• MDL: MFCD16250223
• CID: 547392
• PubChem ID: 253660351

2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene Properties

Names and Identifiers

• Triphenylene, 2,3,6,7,10,11-hexakis(hexyloxy)-
• 2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene
• 2,3,6,7,10,11-HEXAKIS[HEXYLOXY]TRIPHENYLENE
• LS40835
• 2,3,6,7,10,11-hexakis[hexyloxy] triphenylene
• MFCD16250223
• AS-66987
• AKOS037646155
• H1449
• DTXSID90449060
• 70351-86-9
• 2,3,6,7,10,11-hexahexoxytriphenylene
• SCHEMBL6743869
• T72853
• DB-202430

• MDL： MFCD16250223
• InChIKey： SQYCPYUKCAKHRN-UHFFFAOYSA-N
• Inchi： 1S/C54H84O6/c1-7-13-19-25-31-55-49-37-43-44(38-50(49)56-32-26-20-14-8-2)46-40-52(58-34-28-22-16-10-4)54(60-36-30-24-18-12-6)42-48(46)47-41-53(59-35-29-23-17-11-5)51(39-45(43)47)57-33-27-21-15-9-3/h37-42H,7-36H2,1-6H3
• SMILES： O(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C1=C(C([H])=C2C3=C([H])C(=C(C([H])=C3C3=C([H])C(=C(C([H])=C3C2=C1[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 828.62712
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 36
• Monoisotopic Mass: 828.62679039g/mol
• Heavy Atom Count: 60
• Complexity: 807
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 18.7
• Topological Polar Surface Area: 55.4

Experimental Properties

• PSA: 55.38
• Boiling Point: 842.8±60.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±3.0 mmHg at 25°C
• Flash Point: 274.9±32.8 °C
• Color/Form: No data available
• λmax: 278(CH2Cl2)(lit.)
• Density: 1.0±0.1 g/cm3

Related Categories

• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Triphenylenes